2-[[2-[(2-Fluorophenyl)methoxy]-3-methoxyphenyl]methylamino]phenol

• Molecular Formula: C21H20FNO3
• Molecular Weight: 353.4 g/mol
• IUPAC Name: 2-[[2-[(2-fluorophenyl)methoxy]-3-methoxyphenyl]methylamino]phenol
• InChI: InChI=1S/C21H20FNO3/c1-25-20-12-6-8-15(13-23-18-10-4-5-11-19(18)24)21(20)26-14-16-7-2-3-9-17(16)22/h2-12,23-24H,13-14H2,1H3
• InChI Key: VYYYHPJUDXYOCY-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1OCC2=CC=CC=C2F)CNC3=CC=CC=C3O

Description

2-[[2-[(2-fluorophenyl)methoxy]-3-methoxyphenyl]methylamino]phenol is an aromatic amine.

Scientific Research Applications

Anticancer Activity

Research by Sukria et al. (2020) explored the anticancer activity of a similar compound, 2-methoxy-4-((4-methoxyphenilimino)-methyl)-phenol, on T47D breast cancer cells. This study highlights the potential of such compounds in cancer treatment, although the specific compound showed weak activity in this context (Sukria et al., 2020).

Fluoroionophores and Metal Recognition

Hong et al. (2012) developed fluoroionophores from derivatives similar to the compound . These compounds were found to be effective in chelating metal ions like Zn+2, showcasing their potential in metal ion detection and analysis (Hong et al., 2012).

Selective Inhibition of Met Kinase Superfamily

A study by Schroeder et al. (2009) on compounds structurally related to 2-[[2-[(2-Fluorophenyl)methoxy]-3-methoxyphenyl]methylamino]phenol revealed their role as selective inhibitors of the Met kinase superfamily. This finding is significant for cancer therapeutics, highlighting the importance of such compounds in medical research (Schroeder et al., 2009).

Interaction with Bovine Serum Albumin

Ghosh et al. (2016) investigated the interaction of similar compounds with Bovine Serum Albumin (BSA). Understanding these interactions is crucial for drug delivery and pharmacokinetics (Ghosh et al., 2016).

Potential in Nonlinear Optical Applications

Ashfaq et al. (2022) synthesized halo-functionalized crystalline Schiff base compounds related to 2-[[2-[(2-Fluorophenyl)methoxy]-3-methoxyphenyl]methylamino]phenol. Their study showed these compounds might play a crucial role in nonlinear optical applications, showcasing their potential in advanced material science (Ashfaq et al., 2022).

Antimicrobial Activity

Helal et al. (2013) synthesized novel derivatives related to the compound and found significant antibacterial and antifungal activities in some of these compounds. This points towards potential applications in developing new antimicrobial agents (Helal et al., 2013).